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Compound of Interest

Compound Name: 1-Azido-2-methoxyethane

CAS No.: 80894-21-9

Cat. No.: B3194207

Get Quote

Document Control:

Compound: 1-Azido-2-methoxyethane[1]

CAS: 14887-18-4

Hazard Class: High-Energy Organic Azide / Peroxide Former

Primary Application: Click Chemistry (Linker synthesis), PROTACs

Executive Summary & Risk Profile
1-Azido-2-methoxyethane is a bifunctional small molecule acting as a "dual-threat" reagent. It

combines the shock-sensitivity of a low-molecular-weight organic azide with the auto-oxidation

risks of an aliphatic ether.

While widely used as a spacer in bioconjugation due to its hydrophilicity, its safety profile is

governed by a critically low Carbon-to-Nitrogen (C/N) ratio. This compound should never be
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distilled to dryness. This guide defines a self-validating storage protocol to mitigate the risk of

spontaneous decomposition and peroxide accumulation.

Physicochemical Identity
Data below aggregates experimental and predicted values for CAS 14887-18-4.

Property Value Technical Note

Molecular Formula

Low molecular weight

increases volatility and shock

sensitivity.

Molecular Weight 117.11 g/mol --

Boiling Point ~124–125 °C

Do not heat to this

temperature. Decomposition

may precede boiling.

Density 0.965 g/cm³ Liquid at room temperature.

C/N Ratio 1.33
CRITICAL HAZARD. (See

Section 3).

Solubility DCM, THF, DMF, Water
Miscible in most organic

solvents.

Stability Assessment: The "Dual-Threat" Mechanism
The C/N Ratio Rule (Explosion Hazard)
The stability of organic azides is empirically predicted by the ratio of carbon/oxygen atoms to

nitrogen atoms. The safety threshold is defined by the equation:

[2]

For 1-Azido-2-methoxyethane (

):

Analysis: A ratio of 1.33 is significantly below the safety threshold of 3.
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Implication: This molecule is energy-rich and potentially unstable.[3][4] It retains enough

energy to sustain a propagating decomposition (explosion) if initiated by heat or shock.

Operational Rule: Never isolate this compound in quantities >1g neat. Always store and

handle in solution (e.g., 0.5M in tert-butyl methyl ether or DCM) whenever possible.

The Ether Linkage (Peroxide Hazard)
The methoxyethyl group (

) classifies this molecule as a Class B Peroxide Former.

Mechanism: Exposure to atmospheric oxygen and light promotes radical autoxidation at the

-carbon next to the ether oxygen.

Synergy of Risk: If peroxides form and the solution is concentrated (e.g., via rotary

evaporation), the friction from peroxide crystals can detonate the azide core.

Storage & Monitoring Protocols
Environmental Conditions
To maintain integrity and prevent degradation, the following "Cold-Dark-Inert" system is

mandatory:

Temperature: Store at -20°C. Low temperature kinetically inhibits both azide decomposition

and peroxide formation.

Atmosphere: Headspace must be backfilled with Argon or Nitrogen. Oxygen exclusion is the

primary defense against peroxidation.

Container:

Primary: Teflon (PTFE) or High-Density Polyethylene (HDPE) bottles.

Avoid: Ground glass joints. The friction of glass-on-glass can initiate detonation if azide

crystals or peroxides are present on the joint.
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Light: Amber vessels or foil-wrapped containers to block UV radiation.

The "Self-Validating" Monitoring Cycle
Do not assume stability. Verify it using this decision logic:

Monthly Storage Audit

Visual Inspection:
Crystals or Precipitate?

Peroxide Test (KI Strip)
Is > 10 ppm?

No (Clear Liquid)

QUENCH IMMEDIATELY
Do not attempt to salvage

Yes (Shock Hazard)

Safe for Use
Re-seal under Argon

Negative (<3 ppm)High (>20 ppm)

Dilute & Use Immediately
Do not concentrate

Low (3-10 ppm)

Click to download full resolution via product page

Figure 1: Storage decision logic tree. Visual signs of crystallization indicate immediate danger.

Handling & Deactivation (Quenching)[5]
Handling "Golden Rules"

No Rotary Evaporation: Never distill this compound to dryness. The concentration of azides

and peroxides creates a high probability of explosion.

Plastic Tools Only: Use Teflon or plastic spatulas. Metal spatulas can react with trace

hydrazoic acid to form heavy metal azides (e.g., Copper Azide), which are primary

explosives.
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Shielding: Always work behind a blast shield when handling >500 mg.

Controlled Quenching Protocol (Staudinger Reduction)
If the compound degrades or waste needs disposal, chemical reduction is safer than standard

disposal. The Staudinger reduction converts the explosive azide into a stable amine.

Reagents:

Triphenylphosphine (

)[5][6]

Tetrahydrofuran (THF)[5]

Water[5][7]

Procedure:

Dilution: Dissolve the azide waste in THF (approx 0.1 M).

Addition: Add 1.5 equivalents of

slowly at room temperature. Observation: Nitrogen gas (

) will evolve (bubbling).[8]

Hydrolysis: Once bubbling ceases (formation of iminophosphorane), add water (10

equivalents).

Completion: Stir for 3 hours. The azide is converted to 2-methoxyethylamine and

triphenylphosphine oxide.

Disposal: The resulting mixture is non-explosive and can be disposed of via standard organic

waste streams.
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Figure 2: Chemical pathway for safe quenching of the azide functionality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3194207/docs?utm_src=pdf-body-img#technical-guide-stability-and-storage-architecture-for-1-azido-2-methoxyethane
https://pdf.benchchem.com/1232/comparative_study_of_different_methods_for_azide_reduction_to_amines.pdf
https://pdf.benchchem.com/81/Technical_Support_Center_Azide_Stability_in_Different_Solvent_Systems.pdf
https://www.sfasu.edu/docs/safety/peroxide-forming-materials-3.4.7.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://en.wikipedia.org/wiki/Staudinger_reaction
http://www.orgsyn.org/content/pdfs/procedures/v87p0161.pdf
http://www.orgsyn.org/content/pdfs/procedures/v87p0161.pdf
https://www.benchchem.com/product/b3194207/docs?utm_src=pdf-body#technical-guide-stability-and-storage-architecture-for-1-azido-2-methoxyethane
https://www.benchchem.com/product/b3194207?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3194207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pdf.benchchem.com [pdf.benchchem.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]

4. Information on Azide Compounds – Stanford Environmental Health & Safety
[ehs.stanford.edu]

5. pdf.benchchem.com [pdf.benchchem.com]

6. researchgate.net [researchgate.net]

7. Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl
Azides - PubMed [pubmed.ncbi.nlm.nih.gov]

8. orgsyn.org [orgsyn.org]

9. pdf.benchchem.com [pdf.benchchem.com]

10. sfasu.edu [sfasu.edu]

11. chemistry.unm.edu [chemistry.unm.edu]

12. Staudinger reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Technical Guide: Stability and Storage Architecture for
1-Azido-2-methoxyethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3194207/docs#technical-guide-stability-and-storage-
architecture-for-1-azido-2-methoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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